- [3+2] Cycloaddition reactions of 1-substituted 3,3,3-trifluoropropenes with diazo compounds and nitrilimines - synthesis of pyrazolines and pyrazoles, Chemistry of Heterocyclic Compounds (New York, 2021, 57(11), 1107-1115
Cas no 129768-30-5 (ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate)
129768-30-5 structure
Product Name:ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
CAS No:129768-30-5
MF:C7H7F3N2O2
MW:208.137892007828
MDL:MFCD04111238
CID:137253
PubChem ID:2726919
Update Time:2025-04-19
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate
- 5-Trifluoromethyl-2H-Pyrazole-3-Carboxylic Acid Ethyl Ester
- Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate
- 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-, ethyl ester
- ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate
- RF 04185
- IDI1_016629
- Maybridge3_005242
- Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
- 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester
- ZINC00077581
- 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-, ethyl ester
- AB17531
- HMS1445O06
- DTXSID40369426
- MFCD04111238
- A805974
- ERBIUMCARBONATE
- Ethyl3-(Trifluoromethyl)pyrazole-5-carboxylate
- 5-(trifluoromethyl)-2H-pyrazole-3-carboxylic acid ethyl ester
- 6Z-0604
- FT-0680543
- SCHEMBL5064411
- EN300-231244
- 5-(trifluoromethyl)-1H-pyrazole-3-carboxylic acid ethyl ester;Ethyl 3-(Trifluoromethyl)pyrazole-5-carboxylate
- ethyl 5-(trifluoromethyl)-2H-pyrazole-3-carboxylate
- 5-Trifluoromethyl-1H-pyrazole-3-carboxylic acid ethyl ester
- AKOS005070824
- CS-0089749
- SY039105
- SCHEMBL14955814
- AC-29634
- J-520820
- 129768-30-5
- ethyl 3-(trifluoromethyl)-1H-pyrazol-5-carboxylate
- ethyl 5-trifluoromethylpyrazole-3-carboxylate
- Y10423
- 1H-Pyrazole-3-carboxylicacid,5-(trifluoromethyl)-,ethyl ester
- AMY27592
- DB-005385
- CHEMBL5289548
- BDBM50610694
- 948551-04-0
- STK351591
- ALBB-022828
- DA-20831
- 1H-pyrazole-5-carboxylic acid, 3-(trifluoromethyl)-, ethyl ester
-
- MDL： MFCD04111238
- Inchi： 1S/C7H7F3N2O2/c1-2-14-6(13)4-3-5(12-11-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key： AKFFNTKRAYWFRN-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C(=O)OCC)=NN1)(F)F
Computed Properties
- Exact Mass: 208.04600
- Monoisotopic Mass: 208.046
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55A^2
- XLogP3: 1.7
Experimental Properties
- Density: 1.397±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 95°
- Boiling Point: 288.5±40.0 ºC (760 Torr),
- Flash Point: 128.3±27.3 ºC,
- Solubility: Very slightly soluble (0.44 g/l) (25 º C),
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 54.98000
- LogP: 1.60520
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ596-1g |
Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate |
129768-30-5 | 97% | 1g |
￥2394.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ596-250mg |
Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate |
129768-30-5 | 97% | 250mg |
￥1039.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-QQ596-100mg |
Ethyl 3-trifluoromethyl-1H-pyrazole-5-carboxylate |
129768-30-5 | 97% | 100mg |
￥488.0 | 2022-02-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0091-1g |
5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester |
129768-30-5 | 97% | 1g |
1272.06CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0091-5g |
5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester |
129768-30-5 | 97% | 5g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0091-500mg |
5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester |
129768-30-5 | 97% | 500mg |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0091-250mg |
5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester |
129768-30-5 | 97% | 250mg |
831.08CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 68R0091-100mg |
5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid ethyl ester |
129768-30-5 | 97% | 100mg |
746.28CNY | 2021-05-08 | |
| Fluorochem | 217769-1g |
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
129768-30-5 | 95% | 1g |
￡99.00 | 2022-03-01 | |
| Chemenu | CM188529-100mg |
Ethyl 3-(trifluoromethyl)-1H-pyrazole-5-carboxylate |
129768-30-5 | 95+% | 100mg |
$88 | 2021-08-05 |
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Diethyl ether ; 72 h, rt
Reference
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Raw materials
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Preparation Products
ethyl 5-(trifluoromethyl)-1H-pyrazole-3-carboxylate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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